Cas no 1502628-65-0 (1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine)
1502628-65-0 structure
Product Name:1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
CAS No:1502628-65-0
MF:C12H23N3
MW:209.331122636795
CID:5874464
PubChem ID:79405931
Update Time:2024-01-13
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
- 1502628-65-0
- AKOS017959646
- EN300-1148780
-
- Inchi: 1S/C12H23N3/c1-5-6-10-11(8-7-9(2)3)14-15(4)12(10)13/h9H,5-8,13H2,1-4H3
- InChI Key: RCFQPQZKFVAQEU-UHFFFAOYSA-N
- SMILES: N1(C)C(=C(CCC)C(CCC(C)C)=N1)N
Computed Properties
- Exact Mass: 209.189197746g/mol
- Monoisotopic Mass: 209.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.8Ų
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1148780-1.0g |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine |
1502628-65-0 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1148780-0.05g |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine |
1502628-65-0 | 95% | 0.05g |
$707.0 | 2023-10-25 | |
| Enamine | EN300-1148780-0.1g |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine |
1502628-65-0 | 95% | 0.1g |
$741.0 | 2023-10-25 | |
| Enamine | EN300-1148780-0.25g |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine |
1502628-65-0 | 95% | 0.25g |
$774.0 | 2023-10-25 | |
| Enamine | EN300-1148780-0.5g |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine |
1502628-65-0 | 95% | 0.5g |
$809.0 | 2023-10-25 | |
| Enamine | EN300-1148780-1g |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine |
1502628-65-0 | 95% | 1g |
$842.0 | 2023-10-25 | |
| Enamine | EN300-1148780-2.5g |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine |
1502628-65-0 | 95% | 2.5g |
$1650.0 | 2023-10-25 | |
| Enamine | EN300-1148780-5g |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine |
1502628-65-0 | 95% | 5g |
$2443.0 | 2023-10-25 | |
| Enamine | EN300-1148780-10g |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine |
1502628-65-0 | 95% | 10g |
$3622.0 | 2023-10-25 |
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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